Cas no 911634-75-8 (Tert-butyl 3,3-difluoropiperidine-1-carboxylate)

Tert-butyl 3,3-difluoropiperidine-1-carboxylate is a fluorinated piperidine derivative commonly used as an intermediate in organic synthesis and pharmaceutical research. The tert-butyloxycarbonyl (Boc) protecting group enhances its stability and facilitates selective deprotection under mild acidic conditions. The presence of difluorine at the 3-position introduces steric and electronic effects, making it valuable for modifying molecular properties in drug design. This compound is particularly useful in the development of bioactive molecules, where fluorination can improve metabolic stability and binding affinity. Its high purity and well-defined structure ensure reliable performance in synthetic applications, including peptide chemistry and heterocycle functionalization.

Tert-butyl 3,3-difluoropiperidine-1-carboxylate structure

911634-75-8 structure

Product Name:Tert-butyl 3,3-difluoropiperidine-1-carboxylate

CAS No:911634-75-8

MF:C₁₀H₁₇F₂NO₂

MW:221.244290113449

MDL:MFCD11054112

CID:3165579

PubChem ID:49759153

Update Time:2025-10-17

Tert-butyl 3,3-difluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 3,3-difluoropiperidine-1-carboxylate
- tert-butyl3,3-difluoropiperidine-1-carboxylate
- HT1161
- 1-BOC-3,3-DIFLUOROPIPERIDINE
- MB09221
- 3,3-difluoropiperidine-1-carboxylic acid tert-butyl ester
- 1,1-Dimethylethyl 3,3-difluoro-1-piperidinecarboxylate (ACI)
- AKOS023091046
- CS-W001679
- 911634-75-8
- LBDWLNLSKQNMGW-UHFFFAOYSA-N
- EN300-265549
- SCHEMBL1262593
- MFCD11054112
- t-Butyl 3,3-difluoropiperidine-1-carboxylate
- F1907-0038
- AS-67095
- SY105881
- s11769
- Tert-butyl 3,3-difluoropiperidine-1-carboxylate
- MDL： MFCD11054112
- Inchi： 1S/C10H17F2NO2/c1-9(2,3)15-8(14)13-6-4-5-10(11,12)7-13/h4-7H2,1-3H3
- InChI Key： LBDWLNLSKQNMGW-UHFFFAOYSA-N
- SMILES： O=C(N1CC(F)(F)CCC1)OC(C)(C)C

Computed Properties

Exact Mass: 221.12273511g/mol
Monoisotopic Mass: 221.12273511g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 248
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.5
XLogP3: 2.3

Tert-butyl 3,3-difluoropiperidine-1-carboxylate Security Information

Storage Condition：(BD564396)

Tert-butyl 3,3-difluoropiperidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A129000103-250mg	tert-Butyl 3,3-difluoropiperidine-1-carboxylate	911634-75-8	97%	250mg	$748.00	2023-08-31
Alichem	A129000103-500mg	tert-Butyl 3,3-difluoropiperidine-1-carboxylate	911634-75-8	97%	500mg	$1078.00	2023-08-31
Alichem	A129000103-1g	tert-Butyl 3,3-difluoropiperidine-1-carboxylate	911634-75-8	97%	1g	$1853.50	2023-08-31
TRC	B789770-10mg	tert-butyl 3,3-difluoropiperidine-1-carboxylate	911634-75-8		10mg	$ 50.00	2022-06-06
TRC	B789770-50mg	tert-butyl 3,3-difluoropiperidine-1-carboxylate	911634-75-8		50mg	$ 135.00	2022-06-06
TRC	B789770-100mg	tert-butyl 3,3-difluoropiperidine-1-carboxylate	911634-75-8		100mg	$ 230.00	2022-06-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T49390-500mg	tert-Butyl 3,3-difluoropiperidine-1-carboxylate	911634-75-8	95%	500mg	¥1610.0	2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T49390-1g	tert-Butyl 3,3-difluoropiperidine-1-carboxylate	911634-75-8	95%	1g	¥2680.0	2023-09-06
Chemenu	CM363370-250mg	tert-butyl 3,3-difluoropiperidine-1-carboxylate	911634-75-8	95%+	250mg	$127	2023-02-01
Chemenu	CM363370-1g	tert-butyl 3,3-difluoropiperidine-1-carboxylate	911634-75-8	95%+	1g	$186	2024-07-20

Tert-butyl 3,3-difluoropiperidine-1-carboxylate Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:911634-75-8)Tert-butyl 3,3-difluoropiperidine-1-carboxylate

Order Number:A1063080

Stock Status:in Stock

Quantity:25.0g/10.0g/5.0g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 18:26

Price ($):1592.0/724.0/426.0

Email:sales@amadischem.com

Product Official Link

Tert-butyl 3,3-difluoropiperidine-1-carboxylate Related Literature

1. Excellent mechanical performance and enhanced dielectric properties of OBC/SiO2 elastomeric nanocomposites: effect of dispersion of the SiO2 nanoparticles†

Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
2. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
3. Dissolution of cork biopolymers in biocompatible ionic liquids

Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
4. Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†

Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
5. Fate of nitrogen-15 in the subsequent growing season of greenhouse tomato plants (Lycopersicon esculentum Mill) as influenced by alternate partial root-zone irrigation

Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400

Related Categories

911634-75-8 (Tert-butyl 3,3-difluoropiperidine-1-carboxylate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:911634-75-8)Tert-butyl 3,3-difluoropiperidine-1-carboxylate

Purity:99%/99%/99%

Quantity:25.0g/10.0g/5.0g

Price ($):1592.0/724.0/426.0